Tetrazolo[5,1-a]phthalazine

Description

Tetrazolo[5,1-a]phthalazine is a nitrogen-rich heterocyclic compound characterized by a fused structure that incorporates both a tetrazole and phthalazine moiety. This compound is notable for its potential applications in various fields, including medicinal chemistry and materials science, due to its unique chemical properties and biological activities. Its molecular formula is C$_8$H$_5$N$_5$, and it has garnered attention for its intriguing structural features that include multiple nitrogen-nitrogen bonds, which can influence its reactivity and stability. The compound exhibits a planar geometry, which is significant for its interactions in biological systems and its potential as an explosive material due to the high nitrogen content in its structure.

In terms of synthesis, tetrazolo[5,1-a]phthalazine can be prepared through various chemical reactions, including the reaction of phthalazine derivatives with azides or nitrous acid. The compound has been studied for its biological properties, including ichthyotoxicity, indicating that it may have harmful effects on aquatic life at low concentrations. Its structural analogs, such as 6-(benzenesulfonyl)tetrazolo[5,1-a]phthalazine and 6-azidotetrazolo[5,1-a]phthalazine, also exhibit similar characteristics but may differ in their functional groups and biological activities. These related compounds further highlight the versatility of tetrazolo[5,1-a]phthalazine and its potential utility in research and development within the fields of pharmacology and material sciences .

• CAS No.: 234-82-2
• Product Name: Tetrazolo[5,1-a]phthalazine
• Molecular Formula: C8H5N5
• Molecular Weight: 171.16 g/mol
• IUPAC Name: tetrazolo[5,1-a]phthalazine
• Standard InChI: InChI=1S/C8H5N5/c1-2-4-7-6(3-1)5-9-13-8(7)10-11-12-13/h1-5H
• Standard InChIKey: FIWXBGMUHHWRKK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=NN3C2=NN=N3
• Canonical SMILES: C1=CC=C2C(=C1)C=NN3C2=NN=N3
• Synonyms: tetrazolo(5,1-a)phthalazine
• PubChem Compound: 164571
• Last Modified: Sep 16 2023